Cas no 2171844-11-2 (methyl 5-(3-fluoro-2-formylphenyl)-1,2-thiazole-3-carboxylate)

• Product Name: methyl 5-(3-fluoro-2-formylphenyl)-1,2-thiazole-3-carboxylate
• CAS No: 2171844-11-2
• MF: C₁₂H₈FNO₃S
• MW: 265.260225296021
• CID: 5992320
• PubChem ID: 165554722
• Update Time: 2025-05-19

methyl 5-(3-fluoro-2-formylphenyl)-1,2-thiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(3-fluoro-2-formylphenyl)-1,2-thiazole-3-carboxylate
• 2171844-11-2
• EN300-1586619

• Inchi： 1S/C12H8FNO3S/c1-17-12(16)10-5-11(18-14-10)7-3-2-4-9(13)8(7)6-15/h2-6H,1H3
• InChI Key： CBYDWGCWKQZKSW-UHFFFAOYSA-N
• SMILES： S1C(=CC(C(=O)OC)=N1)C1C=CC=C(C=1C=O)F

Computed Properties

• Exact Mass: 265.02089245g/mol
• Monoisotopic Mass: 265.02089245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.5Ų

Additional information on methyl 5-(3-fluoro-2-formylphenyl)-1,2-thiazole-3-carboxylate

Introduction to Methyl 5-(3-fluoro-2-formylphenyl)-1,2-thiazole-3-carboxylate (CAS No. 2171844-11-2)

Methyl 5-(3-fluoro-2-formylphenyl)-1,2-thiazole-3-carboxylate, a compound with the chemical identifier CAS No. 2171844-11-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the thiazole class of heterocyclic compounds, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a fluoro substituent and a formyl group, contribute to its unique chemical properties and make it a promising candidate for further investigation.

The synthesis of Methyl 5-(3-fluoro-2-formylphenyl)-1,2-thiazole-3-carboxylate involves a series of well-established organic reactions that highlight the expertise required in medicinal chemistry. The introduction of the fluoro atom at the 3-position of the phenyl ring enhances the compound's metabolic stability and binding affinity to biological targets. This modification is particularly crucial in drug design, as it can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule.

The formyl group present in the molecule serves as a versatile handle for further functionalization. This feature allows for the exploration of various chemical transformations, including condensation reactions with amines or hydrazines, which can lead to the formation of new heterocyclic structures. Such modifications are essential for optimizing drug candidates and improving their therapeutic efficacy.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The structural motif of thiazole is known to interact favorably with biological targets such as enzymes and receptors, making it an attractive scaffold for drug discovery.

Methyl 5-(3-fluoro-2-formylphenyl)-1,2-thiazole-3-carboxylate has been studied in various preclinical models to evaluate its potential therapeutic applications. Preliminary findings suggest that this compound demonstrates promising activity against certain types of cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. Additionally, its ability to cross the blood-brain barrier makes it a candidate for treating central nervous system disorders.

The role of fluorine in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into drug molecules can lead to improved pharmacological properties such as enhanced binding affinity, increased metabolic stability, and altered pharmacokinetics. In the case of Methyl 5-(3-fluoro-2-formylphenyl)-1,2-thiazole-3-carboxylate, the presence of a fluoro substituent at the 3-position of the phenyl ring is expected to contribute to these beneficial effects.

The formyl group in this compound also opens up possibilities for further derivatization. For instance, condensation with hydrazine derivatives can yield thiazolone analogs, which have been shown to possess additional biological activities. These derivatives may offer new avenues for treating inflammatory diseases and infectious conditions.

The synthesis and characterization of Methyl 5-(3-fluoro-2-formylphenyl)-1,2-thiazole-3-carboxylate have been optimized to ensure high yield and purity. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm the structural integrity of the compound. These analytical methods provide valuable insights into the molecular structure and help in understanding its reactivity.

In conclusion, Methyl 5-(3-fluoro-2-formylphenyl)-1,2-thiazole-3-carboxylate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features make it a promising candidate for further investigation in drug development. The presence of both a fluoro substituent and a formyl group offers numerous opportunities for functionalization and optimization. As research continues to uncover new therapeutic applications for thiazole derivatives, compounds like Methyl 5-(3-fluoro-2-formylphenyl)-1,2-thiazole-3-carboxylate are likely to play an increasingly important role in addressing unmet medical needs.